Cas no 539807-37-9 (2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid)
539807-37-9 structure
Product Name:2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid
CAS No:539807-37-9
MF:C12H12O3
MW:204.221883773804
MDL:MFCD03660272
CID:880255
PubChem ID:752905
Update Time:2025-04-19
2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4,6-Dimethylbenzofuran-3-yl)acetic acid
- (4,6-Dimethyl-1-benzofuran-3-yl)acetic acid
- (4,6-dimethyl-1-benzofuran-3-yl)acetic acid(SALTDATA: FREE)
- 2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid
- 2-(4,6-dimethylbenzo[b]furan-3-yl)acetic acid
- AC1LFFHU
- CTK4J9189
- MolPort-000-422-135
- Oprea1_448385
- Oprea1_637047
- STOCK1N-33344
-
- MDL： MFCD03660272
- Inchi： 1S/C12H12O3/c1-7-3-8(2)12-9(5-11(13)14)6-15-10(12)4-7/h3-4,6H,5H2,1-2H3,(H,13,14)
- InChI Key： AQIAZHNIQWVFEH-UHFFFAOYSA-N
- SMILES： O1C=C(CC(=O)O)C2=C1C=C(C)C=C2C
Computed Properties
- Exact Mass: 204.07900
- Monoisotopic Mass: 204.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 363.2±37.0 °C at 760 mmHg
- Flash Point: 173.5±26.5 °C
- PSA: 50.44000
- LogP: 2.67670
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 22
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D482743-100mg |
(4,6-Dimethyl-1-benzofuran-3-yl)acetic Acid |
539807-37-9 | 100mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D482743-500mg |
(4,6-Dimethyl-1-benzofuran-3-yl)acetic Acid |
539807-37-9 | 500mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D482743-1g |
(4,6-Dimethyl-1-benzofuran-3-yl)acetic Acid |
539807-37-9 | 1g |
$ 320.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1351048-250mg |
2-(4,6-Dimethylbenzofuran-3-yl)acetic acid |
539807-37-9 | 95+% | 250mg |
￥612.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1351048-1g |
2-(4,6-Dimethylbenzofuran-3-yl)acetic acid |
539807-37-9 | 95+% | 1g |
￥1440.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1351048-5g |
2-(4,6-Dimethylbenzofuran-3-yl)acetic acid |
539807-37-9 | 95+% | 5g |
￥4320.00 | 2024-05-09 | |
| eNovation Chemicals LLC | Y1251058-1g |
(4,6-DIMETHYL-1-BENZOFURAN-3-YL)ACETIC ACID |
539807-37-9 | 95% | 1g |
$125 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1251058-1g |
(4,6-DIMETHYL-1-BENZOFURAN-3-YL)ACETIC ACID |
539807-37-9 | 95% | 1g |
$125 | 2025-02-18 | |
| eNovation Chemicals LLC | Y1251058-5g |
(4,6-DIMETHYL-1-BENZOFURAN-3-YL)ACETIC ACID |
539807-37-9 | 95% | 5g |
$315 | 2025-02-18 | |
| A2B Chem LLC | AG20468-1g |
2-(4,6-Dimethylbenzofuran-3-yl)acetic acid |
539807-37-9 | 95% | 1g |
$61.00 | 2024-04-19 |
2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:539807-37-9)2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid
Order Number:A1163268
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:17
Price ($):251.0
Email:sales@amadischem.com
2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
539807-37-9 (2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid) Related Products
- 92262-75-4(Naphtho2,1-bfuran-1-yl-acetic acid)
- 750599-10-1(2-(5,6-dimethyl-1-benzofuran-3-yl)acetic acid)
- 142917-39-3(2-(6-methyl-1-benzofuran-3-yl)acetic acid)
- 882248-24-0(2-(5-ethyl-1-benzofuran-3-yl)acetic Acid)
- 902139-76-8((4,6,7-trimethyl-1-benzofuran-3-yl)acetic Acid)
- 113405-11-1(2-(1-benzofuran-4-yl)acetic acid)
- 26278-23-9(3-Benzofuranacetic acid, methyl ester)
- 64175-51-5(2-(1-benzofuran-3-yl)acetic acid)
- 610277-17-3(2-(6,7-dimethyl-1-benzofuran-3-yl)acetic acid)
- 69716-04-7(2-(6-hydroxy-1-benzofuran-3-yl)acetic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:539807-37-9)2-(4,6-dimethyl-1-benzofuran-3-yl)acetic acid
Purity:99%
Quantity:5g
Price ($):251.0